2,4-Dichlorobenzotrifluoride

Specification

• CAS No.: 320-60-5
• Molecular Formula: C7H3Cl2F3
• Molecular Weight: 215 g/mol
• IUPAC Name: 2,4-dichloro-1-(trifluoromethyl)benzene
• Standard InChI: InChI=1S/C7H3Cl2F3/c8-4-1-2-5(6(9)3-4)7(10,11)12/h1-3H
• Standard InChI Key: KALSHRGEFLVFHE-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1Cl)Cl)C(F)(F)F
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C(F)(F)F
• Boiling Point: 177.52 °C
• Melting Point: -26.0 °C

Introduction

Chemical Identity and Physical Properties

2,4-Dichlorobenzotrifluoride, also known by its synonyms 2,4-DCBTF and 2,4-Dichloro-1,1,1-trifluorotoluene, is a clear, colorless liquid at room temperature. This organofluorine compound contains a benzene ring with two chlorine atoms at the 2 and 4 positions and a trifluoromethyl group, giving it unique chemical and physical properties that make it valuable for various industrial applications.

The physical appearance of the compound is described as a clear colorless liquid with specific physical properties that influence its handling and storage requirements. Its physical state is particularly important when considering industrial applications and safety protocols.

Physical and Chemical Properties

Table 1.1: Physical and Chemical Properties of 2,4-Dichlorobenzotrifluoride

Property	Value
Physical State	Clear liquid
Appearance	Colorless
CAS Number	320-60-5
Flash Point	72°C / 161.6°F
Vapor Density	7.41
Combustibility	Combustible liquid
Oral LD50 (Rat)	2150 mg/kg
Purity (Commercial)	≥98.0% (by GC)

The compound has a relatively high vapor density of 7.41, indicating that its vapor is substantially heavier than air. This property is critical for risk assessment in industrial settings, as it influences how the vapors behave when released, typically accumulating in low-lying areas rather than dissipating upward.

With a flash point of 72°C, 2,4-Dichlorobenzotrifluoride is classified as a combustible liquid, requiring appropriate fire safety measures during handling, storage, and transportation. This moderate flash point indicates that the liquid can form ignitable mixtures in air at temperatures above this threshold.

Synthesis Methods and Chemical Reactions

Role as a Precursor in Synthesis

2,4-Dichlorobenzotrifluoride serves as an important starting material in the synthesis of other specialized compounds, particularly 2,4-dichloro-3,5-dinitrobenzotrifluoride. The latter compound is synthesized through a nitration reaction, typically employing a mixture of nitric and sulfuric acids under controlled conditions.

Recent advancements in synthesis technology have employed continuous flow reactors to improve the efficiency and safety of the nitration process. The chemical equation for this transformation can be represented as a nitration reaction where nitro groups are introduced at the 3 and 5 positions of the benzene ring.

Modern Synthesis Approaches

Contemporary synthetic approaches for derivatives of 2,4-Dichlorobenzotrifluoride employ continuous flow technology rather than traditional batch processes. This methodology offers several advantages:

• Enhanced process safety due to smaller reaction volumes at any given time

• Improved heat transfer efficiency

• Better reaction control leading to higher yields and product purity

• Reduced environmental impact through more efficient resource utilization

One documented approach uses a microchannel reactor made of silicon carbide with a residence volume of 10mL, operating at 80°C. In this method, 2,4-dichlorobenzotrifluoride is mixed with sulfuric acid and ferrocene, then reacted with nitric acid under controlled flow conditions. The process achieves yields of up to 92.3% with product purity of 99.5%.

Alternative methodologies utilizing Hastelloy reactors at higher temperatures (125-165°C) have demonstrated even better results, with yields reaching 94.5% and purities of 99.7%. These advancements represent significant improvements in both efficiency and safety for industrial-scale production.